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Compound of Interest

Compound Name: Ethylidenebis(trichlorosilane)

Cat. No.: B096946

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide and is based on the best
available information for analogous compounds due to the limited specific safety data for
Ethylidenebis(trichlorosilane). All procedures should be conducted with a thorough
understanding of the potential hazards and in strict accordance with your institution's safety
protocols. A comprehensive risk assessment should be performed before handling this
compound.

Introduction

Ethylidenebis(trichlorosilane) (C2H4CleSi2) is a highly reactive organosilicon compound.[1][2]
Its structure, featuring two trichlorosilyl groups, suggests a high degree of sensitivity to
moisture and nucleophiles. This guide provides a comprehensive overview of the safety
protocols required for the safe handling of Ethylidenebis(trichlorosilane) and similar reactive
chlorosilanes. The information presented is a synthesis of data from analogous compounds,
general guidelines for chlorosilane chemistry, and established laboratory safety practices.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for
Ethylidenebis(trichlorosilane) is not readily available, it can be inferred from the hazards of
similar compounds like ethyltrichlorosilane and bis(trichlorosilyl)methane.[3][4][5]
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Anticipated GHS Classification:

Flammable Liquids: Category 2 or 3

Substances which, in contact with water, emit flammable gases: Category 1

Skin Corrosion/Irritation: Category 1A/1B

Serious Eye Damage/Eye Irritation: Category 1

Acute Toxicity (Inhalation): Category 3 or 4

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Primary Hazards:

Extreme Reactivity with Water: Reacts violently with water, moisture, and protic solvents to
produce large quantities of hydrogen chloride (HCI) gas.[3][6][7] This reaction is highly
exothermic and can lead to a rapid increase in pressure.

Corrosivity: The compound itself and the HCI gas produced upon hydrolysis are highly
corrosive to the skin, eyes, respiratory tract, and mucous membranes.[3][8][9] Contact can
cause severe chemical burns.

Flammability: Assumed to be a flammable liquid. The hydrolysis reaction can also produce
flammable hydrogen gas.

Toxicity: Inhalation of vapors or HCI gas can cause severe respiratory irritation, pulmonary
edema, and may be fatal.[3][8][9] Ingestion is likely to cause severe burns to the
gastrointestinal tract.

Physical and Chemical Properties

Quantitative data for Ethylidenebis(trichlorosilane) is scarce. The following table includes

data for the compound where available and for analogous compounds for comparison.
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Value Value Value
Property (Ethylidenebis(trich  (Bis(trichlorosilyl) (Ethyltrichlorosilan
lorosilane)) methane - Analog) e - Analog)
Molecular Formula C2HaCleSiz[1][2] CH2CleSi2[5] C2HsCIsSi[3]

Molecular Weight 296.94 g/mol [1][2] 282.90 g/mol [5] 163.51 g/mol [10]
Boiling Point Data not available 183 °C[5] 99 °C

Density Data not available 1.5567 g/mL][5] 1.2381 g/mL[10]
Flash Point Data not available Data not available 22 °C (72 °F)[10]

Refractive Index

Data not available

1.4740 @ 20°C[5]

Data not available

Hydrolytic Sensitivity

High (assumed)

8: reacts rapidly with
moisture, water, protic

solvents[5]

High (reacts violently
with water)[3]

Reactivity and Incompatibility

o Water and Moisture: Reacts violently with water, steam, and moist air to produce hydrogen

chloride gas and silicic acid/siloxanes.[3][6][7]

¢ Alcohols and Protic Solvents: Reacts vigorously with alcohols, acids, and other protic

solvents.

e Bases: Strong bases can catalyze polymerization and hydrolysis.

o Oxidizing Agents: Incompatible with strong oxidizing agents.

o Metals: The HCI produced from hydrolysis is corrosive to many metals, potentially generating

flammable hydrogen gas.

Hydrolysis Reaction Pathway

The hydrolysis of the trichlorosilyl groups is a rapid, exothermic reaction.
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Reactants
Products

Violent Reaction

Ethylidenebis(trichlorosilane) >
Hydrogen Chloride (gas)
><

]

Water/Moisture

Siloxane Polymer / Silicic Acid)

Click to download full resolution via product page
Caption: Hydrolysis of Ethylidenebis(trichlorosilane).

Engineering Controls

e Fume Hood: All handling of Ethylidenebis(trichlorosilane) must be conducted in a certified
chemical fume hood with a face velocity of at least 100 feet per minute.

 Inert Atmosphere: A glovebox or Schlenk line is required for transfers and reactions to
prevent contact with atmospheric moisture.

« Ventilation: The laboratory should be well-ventilated with readily accessible emergency exits.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be located
in the immediate vicinity of the work area.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory.
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PPE Category Specification

Neoprene or nitrile rubber gloves.[3] Consider

Hand Protection _
double-gloving.

Eye Protection Chemical safety goggles and a face shield.[3]

Flame-retardant lab coat, chemical-resistant

Skin and Body Protection
apron, and closed-toe shoes.

A NIOSH-approved respirator with an acid gas
Respiratory Protection cartridge may be necessary for certain

operations or in case of a spill.[3]

Storage and Handling

» Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or
argon) in a cool, dry, well-ventilated area away from incompatible materials.[3] The storage
area should be a designated flammable liquids cabinet.

e Handling: Use only in a chemical fume hood or glovebox. Ground and bond containers and
receiving equipment to prevent static discharge.[3] Use non-sparking tools.[3]

General Workflow for Handling
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(Don Appropriate PPE)

Grepare Inert Atmosphere (Glovebox/Schlenk LineD

:

Transfer Reagent Using Syringe/Cannula

Conduct Reaction Under Inert Atmosphere
(Quench Reaction and Glasswara
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Assess Spill Size and Locatlon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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